cyclopropyl(1,3-thiazol-2-yl)methanol
Description
Cyclopropyl(1,3-thiazol-2-yl)methanol is a chemical compound with the molecular formula C7H9NOS. It has a molecular weight of 155.22 . The compound is a liquid at room temperature .
Synthesis Analysis
The synthesis of thiazole derivatives, such as cyclopropyl(1,3-thiazol-2-yl)methanol, often involves vigorous reaction conditions and the use of solvents and catalysts . To overcome these challenges, eco-friendly methods like microwave irradiation techniques are commonly used .Molecular Structure Analysis
The molecular structure of cyclopropyl(1,3-thiazol-2-yl)methanol is characterized by a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . The InChI code for this compound is 1S/C7H9NOS/c9-3-7-8-6(4-10-7)5-1-2-5/h4-5,9H,1-3H2 .Chemical Reactions Analysis
Thiazoles, including cyclopropyl(1,3-thiazol-2-yl)methanol, have been found to have diverse biological activities . They have been used in the synthesis of various compounds acting as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotective agents, and antitumor or cytotoxic drug molecules .Physical And Chemical Properties Analysis
Cyclopropyl(1,3-thiazol-2-yl)methanol is a liquid at room temperature . The compound is stored at a temperature of 4 degrees Celsius .Safety and Hazards
Cyclopropyl(1,3-thiazol-2-yl)methanol is classified as a dangerous substance. It can cause severe skin burns and eye damage . The safety information includes precautionary statements such as avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .
Future Directions
The future directions for cyclopropyl(1,3-thiazol-2-yl)methanol and similar compounds could involve further exploration of their diverse biological activities . This could lead to the development of new compounds with lesser side effects and broad applications in different fields such as agrochemicals, industrial, and photographic sensitizers .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for cyclopropyl(1,3-thiazol-2-yl)methanol involves the reaction of cyclopropylmethyl bromide with 1,3-thiazole-2-thiol in the presence of a base to form cyclopropyl(1,3-thiazol-2-yl)methanethiol, which is then oxidized to the desired product using an oxidizing agent such as hydrogen peroxide or m-chloroperbenzoic acid.", "Starting Materials": [ "Cyclopropylmethyl bromide", "1,3-Thiazole-2-thiol", "Base (e.g. sodium hydroxide)", "Oxidizing agent (e.g. hydrogen peroxide or m-chloroperbenzoic acid)" ], "Reaction": [ "Step 1: Cyclopropylmethyl bromide is reacted with 1,3-thiazole-2-thiol in the presence of a base (e.g. sodium hydroxide) to form cyclopropyl(1,3-thiazol-2-yl)methanethiol.", "Step 2: Cyclopropyl(1,3-thiazol-2-yl)methanethiol is oxidized using an oxidizing agent (e.g. hydrogen peroxide or m-chloroperbenzoic acid) to form cyclopropyl(1,3-thiazol-2-yl)methanol." ] } | |
CAS RN |
1211507-79-7 |
Product Name |
cyclopropyl(1,3-thiazol-2-yl)methanol |
Molecular Formula |
C7H9NOS |
Molecular Weight |
155.2 |
Purity |
95 |
Origin of Product |
United States |
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